Cas no 620931-48-8 (5-methyl-1-2-(2-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5-methyl-1-2-(2-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 620931-48-8
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 5904201
• PubChem ID: 2141771
• Update Time: 2025-10-28

5-methyl-1-2-(2-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-indole-2,3-dione
• 1H-Indole-2,3-dione, 5-methyl-1-[2-(2-methylphenoxy)ethyl]-
• 5-methyl-1-2-(2-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione
• Z57728750
• F1633-0008
• AT-057/42304467
• 5-methyl-1-(2-(o-tolyloxy)ethyl)indoline-2,3-dione
• AKOS000570816
• AB01300865-01
• NCGC00304454-01
• UPCMLD0ENAT5857536:001
• 5-methyl-1-[2-(2-methylphenoxy)ethyl]indole-2,3-dione
• AB01300865-04
• 620931-48-8
• 5-methyl-1-[2-(2-methylphenoxy)ethyl]-2,3-dihydro-1H-indole-2,3-dione

• Inchi： 1S/C18H17NO3/c1-12-7-8-15-14(11-12)17(20)18(21)19(15)9-10-22-16-6-4-3-5-13(16)2/h3-8,11H,9-10H2,1-2H3
• InChI Key： BAQVTLXORFXRPL-UHFFFAOYSA-N
• SMILES： N1(CCOC2=CC=CC=C2C)C2=C(C=C(C)C=C2)C(=O)C1=O

Computed Properties

• Exact Mass: 295.12084340g/mol
• Monoisotopic Mass: 295.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Boiling Point: 483.2±55.0 °C(Predicted)
• pka: -2.06±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 5-methyl-1-2-(2-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione

Research Brief on 5-methyl-1-2-(2-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione (CAS: 620931-48-8)

Recent studies on the compound 5-methyl-1-2-(2-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione (CAS: 620931-48-8) have highlighted its potential applications in the field of chemical biology and pharmaceutical research. This indole derivative has garnered attention due to its unique structural features and promising biological activities. The compound's molecular framework, characterized by the presence of a methylphenoxyethyl group and a dihydroindole-2,3-dione moiety, suggests potential interactions with various biological targets, making it a subject of interest for drug discovery and development.

One of the key areas of investigation has been the compound's role as a modulator of enzymatic activity. Preliminary in vitro studies indicate that 5-methyl-1-2-(2-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. These findings are particularly relevant for the development of novel anti-inflammatory agents. Researchers have employed molecular docking simulations to elucidate the binding interactions between the compound and its target enzymes, providing insights into its mechanism of action.

In addition to its anti-inflammatory potential, recent research has explored the compound's anticancer properties. Studies using cell-based assays have demonstrated that 5-methyl-1-2-(2-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione can induce apoptosis in certain cancer cell lines. The compound's ability to disrupt cellular proliferation pathways has been attributed to its interaction with key signaling molecules. These results suggest that further optimization of the compound's structure could lead to the development of more potent anticancer agents.

The synthesis and characterization of 5-methyl-1-2-(2-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione have also been a focus of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's purity and structural integrity. Researchers have also investigated the compound's stability under various physiological conditions, which is crucial for its potential application as a therapeutic agent. These studies have provided valuable data for future formulation development.

Despite these promising findings, challenges remain in the development of 5-methyl-1-2-(2-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Current research efforts are focused on structural modifications to improve the compound's pharmacokinetic properties while retaining its biological activity. Collaborative studies between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the compound 5-methyl-1-2-(2-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione (CAS: 620931-48-8) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities, coupled with ongoing research into its mechanism of action and structural optimization, position it as a valuable candidate for future drug discovery efforts. Continued investigation into its pharmacological properties and potential clinical applications will be essential to fully realize its therapeutic potential.